Cas no 331272-48-1 (4-Allyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 331272-48-1
• MF: C₁₃H₁₅N₃OS
• MW: 261.342701196671
• MDL: MFCD00618581
• CID: 301745
• PubChem ID: 818327
• Update Time: 2025-07-24

4-Allyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-((m-tolyloxy)methyl)-4H-1,2,4-triazole-3-thiol
• 3-[(3-methylphenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-[(3-methylphenoxy)methyl]-4-(2-propen-1-yl)-
• 4-Allyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
• 5-[(3-methylphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• AC1LGB2Z
• AC1Q2JBQ
• AG-690
• ALBB-003394
• CTK5J4577
• MolPort-001-028-844
• Oprea1_339475
• UPCMLD0ENAT0519-3446:001
• AKOS000631514
• CS-0307776
• 4-ALLYL-5-((3-METHYLPHENOXY)METHYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• DTXSID40355945
• MFCD00618581
• AB00086019-01
• 2,4-Dihydro-5-[(3-methylphenoxy)methyl]-4-(2-propen-1-yl)-3H-1,2,4-triazole-3-thione
• VS-05963
• Z56939148
• EN300-06954
• 331272-48-1
• AG-690/36491039
• 4-Allyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD00618581
• Inchi： 1S/C13H15N3OS/c1-3-7-16-12(14-15-13(16)18)9-17-11-6-4-5-10(2)8-11/h3-6,8H,1,7,9H2,2H3,(H,15,18)
• InChI Key： DZKXSFKUJGREGM-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2=CC=CC(C)=C2)N1CC=C

Computed Properties

• Exact Mass: 261.09400
• Monoisotopic Mass: 261.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69Ų

Experimental Properties

• PSA: 78.74000
• LogP: 2.64020

4-Allyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Allyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

4-Allyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

The compound 4-Allyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 331272-48-1) is a highly specialized organic compound with a unique structure that combines a triazole ring system with thiol and phenoxy functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure is characterized by a 1,2,4-triazole ring, which is a heterocyclic aromatic system containing three nitrogen atoms. The triazole ring is further substituted with an allyl group at the 4-position and a phenoxy methyl group at the 5-position. The presence of the thiol (-SH) group at the 3-position adds to its reactivity and functional versatility.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres and their potential to modulate enzyme activity. The thiol group in this compound is particularly interesting as it can participate in redox reactions and form disulfide bonds, which are crucial in biological systems. Additionally, the phenoxy group introduces electron-donating effects, which can influence the electronic properties of the molecule and enhance its interactions with biological targets.

The synthesis of 4-Allyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol involves a multi-step process that typically begins with the preparation of the triazole core. This is followed by functionalization at specific positions to introduce the allyl and phenoxy methyl groups. The thiol group is often introduced through nucleophilic substitution or reduction reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with some methods incorporating green chemistry principles to minimize environmental impact.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it has been investigated as a potential lead molecule for anti-inflammatory and antioxidant agents due to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes. In agrochemicals, its phenoxy group suggests potential herbicidal activity, while its triazole ring may contribute to fungicidal properties. Furthermore, the compound's ability to form stable complexes with metal ions makes it a candidate for use in catalysis and materials science.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic properties and reactivity of 4-Allyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol. Quantum mechanical calculations have provided insights into its frontier molecular orbitals and π-electron distribution, which are critical for predicting its reactivity in different chemical environments. These studies have also highlighted the importance of steric and electronic effects in determining the compound's interactions with biological targets.

Another area of interest is the study of this compound's stability under various conditions. Researchers have examined its thermal stability and susceptibility to oxidation or reduction. These studies are essential for determining its shelf life and suitability for use in different industrial processes. Additionally, investigations into its solubility properties have provided valuable information for optimizing its formulation in pharmaceutical and agricultural applications.

In conclusion, 4-Allyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 331272-48-1) is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structure combines functional groups that confer both chemical reactivity and biological activity, making it an attractive target for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing our understanding of heterocyclic chemistry and its practical applications.